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Compound of Interest

Compound Name: Butyloctyl salicylate

Cat. No.: B3049012

This document provides essential safety and logistical information for the proper disposal of
butyloctyl salicylate, ensuring compliance and safety within a laboratory setting. The following
procedures are designed for researchers, scientists, and drug development professionals to
handle and dispose of this substance responsibly.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle butyloctyl salicylate with
appropriate personal protective equipment (PPE). The substance is classified as harmful if
swallowed and can cause significant skin and eye irritation.[1][2]

» Ventilation: Always handle butyloctyl salicylate in a well-ventilated area, preferably within a
chemical fume hood, to avoid inhaling vapors.[1][3]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side shields or a face shield. Equipment
should be approved under government standards like NIOSH (US) or EN 166 (EU).[1]

o Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber).[3][4] Gloves must be
inspected before use and disposed of properly after handling the chemical.[1] Wear
suitable protective clothing to prevent skin contact.[3]
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o General Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of
the workday.[1] Do not eat, drink, or smoke in areas where the chemical is handled or stored.

[2]

Step-by-Step Disposal and Decontamination
Procedures

Disposal of butyloctyl salicylate must be carried out in accordance with local, state, and
federal regulations. Do not discharge the chemical into drains or the environment, as it is not
readily biodegradable and may be harmful to aquatic life.[1][5][6][7]

Procedure for Unused or Waste Butyloctyl Salicylate

» Containerization: Keep the waste chemical in a suitable, closed, and clearly labeled
container.[1][7]

» Professional Disposal: Contact a licensed professional waste disposal service to manage the
disposal of this material.[1][7] This is the recommended method for chemical waste.

o Regulatory Compliance: Ensure that the disposal method, such as controlled incineration,
complies with all applicable regulations.[7]

Procedure for Spills and Contamination

o Evacuate and Ventilate: Ensure adequate ventilation and evacuate non-essential personnel
to a safe area.[1]

o Containment: For small spills, absorb the liquid with an inert, non-combustible material such
as sand, earth, or vermiculite.[4][8] For large spills, create a dike around the area to contain
the liquid.[4] Do not use combustible materials like sawdust.

o Collection: Carefully sweep up or shovel the absorbed material and place it into a suitable,
closed container for disposal.[1] Use spark-proof tools if necessary.[7]

o Cleaning: Clean the spill area thoroughly with water and detergent.[4]
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» Disposal: Dispose of the container with the absorbed material as chemical waste, following
the same procedure for unused products.[1]

Disposal of Contaminated Packaging

Contaminated containers should be treated as unused product.[1] Alternatively, containers can
be triple-rinsed (or the equivalent) and then offered for recycling or reconditioning.[7] If
recycling is not an option, the packaging can be punctured to render it unusable for other
purposes and then disposed of in a sanitary landfill, as permitted by regulations.[7]

Hazard and Regulatory Data

The following table summarizes key hazard classifications for butyloctyl salicylate. Specific
disposal codes may vary by jurisdiction, and it is essential to consult with your institution's
Environmental Health and Safety (EHS) department or a licensed waste disposal service.
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Parameter

Classification &
Information

Source

GHS Hazard Statements

H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

[1](7]

Acute Toxicity Oral (Category 4) [1]
Skin Corrosion/Irritation Category 2 [1]
Serious Eye Damage/Irritation Category 2A [1]

Transport Information

Not classified as dangerous
goods for transport (ADR/RID,
IMDG, IATA-DGR).

[1]

Environmental Hazards

May contribute to
environmental degradation and
harm marine life. Not readily
biodegradable. The EU notes it
can cause harmful effects to

aquatic life.

[5][6]

European Waste Catalogue
(EWC)

No data available. Consult a
professional disposal service
for appropriate waste code

assignment.

[1]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of

butyloctyl salicylate waste in a laboratory setting.
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Caption: Logical workflow for butyloctyl salicylate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3049012?utm_src=pdf-custom-synthesis
https://static.cymitquimica.com/products/IN/pdf/sds-DA002EB2.pdf
https://www.tcichemicals.com/BE/en/sds/S0010_EU_6N.pdf
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=2565&id2=11991
https://www.atamanchemicals.com/butyloctyl-salicylate_u31604/
https://www.meadowandbark.com/blogs/summer-skin/butyloctyl-salicylate-in-skin-care-potential-risks-and-why-some-brands-avoid-it
https://skinsort.com/ingredients/butyloctyl-salicylate
https://www.chemicalbook.com/msds/butyl-salicylate.pdf
https://www.atamanchemicals.com/butyloctyl-salicylate_u35278/
https://www.benchchem.com/product/b3049012#butyloctyl-salicylate-proper-disposal-procedures
https://www.benchchem.com/product/b3049012#butyloctyl-salicylate-proper-disposal-procedures
https://www.benchchem.com/product/b3049012#butyloctyl-salicylate-proper-disposal-procedures
https://www.benchchem.com/product/b3049012#butyloctyl-salicylate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3049012?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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